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Compound of Interest

Compound Name: SMP-797 hydrochloride

Cat. No.: B1681836

For Researchers, Scientists, and Drug Development Professionals

Introduction

SMP-797 hydrochloride is a potent and selective inhibitor of Acyl-CoA: cholesterol
acyltransferase (ACAT), also known as sterol O-acyltransferase (SOAT). ACAT is a crucial
intracellular enzyme responsible for the esterification of free cholesterol into cholesteryl esters
for storage in lipid droplets. By inhibiting ACAT, SMP-797 hydrochloride modulates cellular
cholesterol homeostasis, which has significant implications for various physiological and
pathological processes. These application notes provide a detailed protocol for the dissolution
and use of SMP-797 hydrochloride in cell culture experiments, along with information on its
mechanism of action.

Quantitative Data Summary
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Parameter

Value

Reference

Chemical Name

1-(4-amino-2,6-
diisopropylphenyl)-3-(1-butyl-4-
(3-(3-
hydroxypropoxy)phenyl)-2-oxo-
1,2-dihydro-1,8-naphthyridin-3-

yl)urea hydrochloride
CAS Number 259224-95-8
Molecular Weight 622.21 g/mol
Appearance Solid powder
Purity >98%
Solubility Soluble in Dimethyl Sulfoxide

(DMSO)

Storage of Solid

Short term (days to weeks): O -
4°C, dark and dry. Long term
(months to years): -20°C.

Storage of Stock Solution

Short term (days to weeks): O -
4°C. Long term (months):
-20°C.

Recommended Stock Solution

Concentration

5-10 mM in DMSO

Recommended Final

Concentration in Cell Culture

0.1 - 10 pM (concentration
should be optimized for

specific cell lines and assays)

Experimental Protocols
Preparation of SMP-797 Hydrochloride Stock Solution

(10 mM)
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Disclaimer: The following protocol is based on common practices for other ACAT inhibitors due
to the absence of a specific manufacturer's protocol for SMP-797 hydrochloride in cell culture.
Researchers should perform small-scale solubility and stability tests before preparing large
volumes.

Materials:

e SMP-797 hydrochloride powder

o Dimethyl sulfoxide (DMSO), cell culture grade, sterile

» Sterile microcentrifuge tubes or vials

o Calibrated balance

o \ortex mixer

» Pipettes and sterile filter tips

Procedure:

e Weighing the Compound:

o Tare a sterile microcentrifuge tube on a calibrated balance.

o Carefully weigh the desired amount of SMP-797 hydrochloride powder. For a 10 mM
stock solution, you will need 6.22 mg for 1 mL of DMSO.

¢ Dissolution:

o Add the appropriate volume of sterile DMSO to the tube containing the SMP-797
hydrochloride powder.

o Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming in
a 37°C water bath for a few minutes can aid dissolution if necessary.

o Sterilization and Storage:
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o The DMSO stock solution is considered sterile if prepared from sterile components under
aseptic conditions. Filtration is generally not recommended for DMSO-based stock
solutions as it can lead to loss of compound.

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C for long-term use.
Dilution of SMP-797 Hydrochloride for Cell Culture
Application

Materials:

10 mM SMP-797 hydrochloride stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile tubes for dilution

Pipettes and sterile filter tips
Procedure:
 Intermediate Dilutions (if necessary):

o Prepare intermediate dilutions of the 10 mM stock solution in sterile cell culture medium.
For example, to get a 1 mM intermediate solution, add 10 pL of the 10 mM stock to 90 pL
of medium.

» Final Working Concentration:

o Add the appropriate volume of the stock or intermediate solution to the final volume of cell
culture medium to achieve the desired working concentration.

o Important: The final concentration of DMSO in the cell culture medium should be kept low,
typically below 0.5%, as higher concentrations can be toxic to cells. For example, to
achieve a 10 pM final concentration from a 10 mM stock, you would perform a 1:1000
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dilution (e.g., add 1 pL of stock to 1 mL of medium), resulting in a final DMSO
concentration of 0.1%.

¢ Vehicle Control:

o Prepare a vehicle control by adding the same final concentration of DMSO to the cell
culture medium without the SMP-797 hydrochloride. This is crucial to distinguish the
effects of the compound from the effects of the solvent.

o Application to Cells:

o Remove the existing medium from your cultured cells and replace it with the medium
containing the desired final concentration of SMP-797 hydrochloride or the vehicle

control.

o Incubate the cells for the desired experimental duration.

Signaling Pathway and Experimental Workflow

Experimental Workflow for SMP-797 Hydrochloride

Stock Solution Preparation Cell Treatment

) Dissolve in DMSO Aliquot and Store Dilute Stock in Treat Cells with Incubate for
Weigh SMP-797 HC (e.g., 10 mM) at -20°C Culture Medium Final Concentration Desired Time

Click to download full resolution via product page

Caption: Workflow for preparing and using SMP-797 hydrochloride.
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Mechanism of Action of SMP-797 Hydrochloride
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Caption: SMP-797 inhibits ACAT, altering cholesterol metabolism.

¢ To cite this document: BenchChem. [Application Notes and Protocols for SMP-797
Hydrochloride in Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681836#how-to-dissolve-smp-797-hydrochloride-
for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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